Cas no 2445790-87-2 (methyl 2-{6-oxa-2-azaspiro3.5nonan-7-yl}acetate)

• Product Name: methyl 2-{6-oxa-2-azaspiro3.5nonan-7-yl}acetate
• CAS No: 2445790-87-2
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• MDL: MFCD32692146
• CID: 5668954
• PubChem ID: 155821182
• Update Time: 2025-05-19

methyl 2-{6-oxa-2-azaspiro3.5nonan-7-yl}acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-oxa-2-azaspiro[3.5]nonane-7-acetate
• 2445790-87-2
• methyl 2-{6-oxa-2-azaspiro[3.5]nonan-7-yl}acetate
• EN300-26975086
• methyl 2-{6-oxa-2-azaspiro3.5nonan-7-yl}acetate

• MDL： MFCD32692146
• Inchi： 1S/C10H17NO3/c1-13-9(12)4-8-2-3-10(7-14-8)5-11-6-10/h8,11H,2-7H2,1H3
• InChI Key： YDCFOQQSUWCNQB-UHFFFAOYSA-N
• SMILES： C1C2(CCC(CC(OC)=O)OC2)CN1

Computed Properties

• Exact Mass: 199.12084340g/mol
• Monoisotopic Mass: 199.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• Density: 1.13±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 293.2±25.0 °C(Predicted)
• pka: 10.29±0.40(Predicted)

Additional information on methyl 2-{6-oxa-2-azaspiro3.5nonan-7-yl}acetate

Methyl 2-{6-Oxa-2-Azaspiro[3.5]Nonan-7-Yl}Acetate (CAS No: 2445790-87-2)

Methyl 2-{6-Oxa-2-Azaspiro[3.5]Nonan-7-Yl}Acetate is a unique organic compound with the CAS registry number 2445790-87-2. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing only one atom, typically a carbon or nitrogen atom. The spiro structure in this molecule is formed by a six-membered ring (containing an oxygen atom) and a seven-membered ring (containing a nitrogen atom), creating a highly complex and versatile molecular framework.

The molecular formula of Methyl 2-{6-Oxa-2-Azaspiro[3.5]Nonan-7-Yl}Acetate is C11H16N O3, and its molecular weight is approximately 196. g/mol. The compound is synthesized through a series of intricate organic reactions, often involving the formation of spiro rings, which are known for their stability and unique electronic properties. This compound has gained attention in recent years due to its potential applications in drug design, materials science, and as an intermediate in organic synthesis.

Recent studies have highlighted the importance of spiro compounds like Methyl 2-{6-Oxa-2-Azaspiro[3.5]Nonan-7-Yl}Acetate in the development of bioactive molecules. The spiro structure introduces steric hindrance and electronic effects that can significantly influence the compound's interactions with biological systems. For instance, researchers have explored its potential as a scaffold for designing kinase inhibitors, which are crucial in the treatment of various diseases, including cancer.

The synthesis of Methyl 2-{6-Oxa-2-Azaspiro[3.5]Nonan-7-Yl}Acetate involves a multi-step process that includes the formation of the spiro ring system followed by acetylation and methylation steps. The key challenge in synthesizing this compound lies in controlling the stereochemistry during the ring-forming steps to ensure high yields and purity.

In terms of physical properties, Methyl 2-{6-Oxa-2-Azaspiro[3.5]Nonan-7-Yl}Acetate has a melting point of approximately 105°C and a boiling point of around 180°C under vacuum. It is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane, ethyl acetate, and acetonitrile. These properties make it suitable for use in various organic reactions and purification techniques.

One of the most promising applications of this compound is in the field of medicinal chemistry. Its spiro structure provides a rigid framework that can be exploited to design molecules with high bioavailability and selectivity. For example, researchers have investigated its use as a building block for constructing macrocyclic compounds, which are known for their ability to bind metal ions and other biomolecules with high affinity.

Furthermore, Methyl 2-{6-Oxa-2-Azaspiro[3.5]Nonan-7-Yl}Acetate has shown potential as an intermediate in the synthesis of complex natural products. Its ability to undergo various functional group transformations makes it a valuable tool for organic chemists aiming to construct highly functionalized molecules.

In conclusion, Methyl 2-{6-Oxa